Cas no 50537-17-2 (10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene)

• Product Name: 10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene
• CAS No: 50537-17-2
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 1567676
• PubChem ID: 3039371
• Update Time: 2025-04-21

10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene Chemical and Physical Properties

Names and Identifiers

• 10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene
• (+-)-10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5,10-imine
• 5H-Dibenzo(a,d)cyclohepten-5,10-imine, 10,11-dihydro-, (+-)-
• dl-10,11-Dihydro-5,10-imino-(5H)-dibenzo(a,d)cycloheptene
• DTXSID40964753
• BDBM50007739
• CHEMBL10656
• 16-azatetracyclo[7.6.1.02,7.010,15]hexadeca-2(7),3,5,10,12,14-hexaene
• SCHEMBL2745287
• (+)-10,11-dihydro-5h-5,10-epiminodibenzo[a,d][7]annulene
• 50537-17-2
• 16-azatetracyclo[7.6.1.02,7.010,15]hexadeca-2(7),3,5,10(15),11,13-hexaene

• Inchi： 1S/C15H13N/c1-2-6-11-10(5-1)9-14-12-7-3-4-8-13(12)15(11)16-14/h1-8,14-16H,9H2
• InChI Key： SAWOLAINNGNEPL-UHFFFAOYSA-N
• SMILES： N1C2C3C=CC=CC=3CC1C1C=CC=CC2=1

Computed Properties

• Exact Mass: 207.104799419g/mol
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų